Cas no 1261840-81-6 (Methyl 2-bromo-6-iodobenzoate)
Methyl 2-bromo-6-iodobenzoate structure
Product Name:Methyl 2-bromo-6-iodobenzoate
CAS No:1261840-81-6
MF:C8H6BrIO2
MW:340.940514087677
MDL:MFCD11870176
CID:3161359
PubChem ID:71743537
Update Time:2025-04-21
Methyl 2-bromo-6-iodobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-bromo-6-iodobenzoate
- BS-14792
- METHYL2-BROMO-6-IODOBENZOATE
- C8H6BrIO2
- 1261840-81-6
- MFCD11870176
- SCHEMBL19124929
- AKOS027254456
- CS-0131323
- SY119943
- FM177766
-
- MDL: MFCD11870176
- Inchi: 1S/C8H6BrIO2/c1-12-8(11)7-5(9)3-2-4-6(7)10/h2-4H,1H3
- InChI Key: FYAVLNMQBCJMLV-UHFFFAOYSA-N
- SMILES: IC1C=CC=C(C=1C(=O)OC)Br
Computed Properties
- Exact Mass: 339.85959g/mol
- Monoisotopic Mass: 339.85959g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26.3Ų
Methyl 2-bromo-6-iodobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HU877-5g |
Methyl 2-bromo-6-iodobenzoate |
1261840-81-6 | 95+% | 5g |
3375.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HU877-100mg |
Methyl 2-bromo-6-iodobenzoate |
1261840-81-6 | 95+% | 100mg |
116CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HU877-1g |
Methyl 2-bromo-6-iodobenzoate |
1261840-81-6 | 95+% | 1g |
756.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HU877-250mg |
Methyl 2-bromo-6-iodobenzoate |
1261840-81-6 | 95+% | 250mg |
255CNY | 2021-05-07 | |
| Alichem | A013033676-250mg |
Methyl 2-bromo-6-iodobenzoate |
1261840-81-6 | 97% | 250mg |
480.00 USD | 2021-06-22 | |
| Alichem | A013033676-500mg |
Methyl 2-bromo-6-iodobenzoate |
1261840-81-6 | 97% | 500mg |
806.85 USD | 2021-06-22 | |
| Alichem | A013033676-1g |
Methyl 2-bromo-6-iodobenzoate |
1261840-81-6 | 97% | 1g |
1,460.20 USD | 2021-06-22 | |
| Ambeed | A101215-5g |
Methyl 2-bromo-6-iodobenzoate |
1261840-81-6 | 95% | 5g |
$134.0 | 2024-04-25 | |
| Ambeed | A101215-100mg |
Methyl 2-bromo-6-iodobenzoate |
1261840-81-6 | 95% | 100mg |
$9.0 | 2024-04-25 | |
| Ambeed | A101215-250mg |
Methyl 2-bromo-6-iodobenzoate |
1261840-81-6 | 95% | 250mg |
$18.0 | 2024-04-25 |
Methyl 2-bromo-6-iodobenzoate Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
1261840-81-6 (Methyl 2-bromo-6-iodobenzoate) Related Products
- 905712-38-1(Benzoic acid,3-bromo-5-iodo-4-methyl-, methyl ester)
- 1022128-96-6(2-Bromo-6-iodobenzoic acid)
- 450412-27-8(Ethyl 5-bromo-2-iodobenzoate)
- 1022983-53-4(2-Bromo-5-iodo-4-methylbenzoic acid)
- 181765-86-6(Methyl 5-bromo-2-iodobenzoate)
- 1263376-81-3(Methyl 5-Bromo-2-iodo-3-methyl benzoate)
- 1261588-35-5(2-Bromo-4-iodo-benzoic acid methyl ester)
- 1261646-75-6(Ethyl 4-bromo-2-iodobenzoate)
- 1093418-75-7(Methyl 4-bromo-2-iodobenzoate)
- 717880-58-5(Methyl 2-bromo-5-iodobenzoate)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk